RBx-0597

• Molecular Formula: C19H20F2N4O2
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C19H20F2N4O2/c20-12-3-1-11(2-4-12)19(27)24-9-15-16(10-24)18(15)23-7-17(26)25-8-13(21)5-14(25)6-22/h1-4,13-16,18,23H,5,7-10H2/t13-,14-,15-,16+,18?/m0/s1
• InChIKey: RWFPPHFEFUKAQS-RDEFKLACSA-N

RBx-0597: DPP-IV Inhibitor Overview

RBx-0597 (CAS 929105-33-9; MW 374.38; C19H20F2N4O2) is a research-grade dipeptidyl peptidase-IV (DPP-IV) inhibitor originally developed by Ranbaxy Laboratories [1]. The compound is a competitive, slow-binding inhibitor with in vitro IC50 values of 32 nM, 31 nM, and 39 nM against human, mouse, and rat plasma DPP-IV, respectively [1]. RBx-0597 exhibits selectivity over DPP-8 and DPP-9 of 150-300 fold and >200-2000 fold over other proline-specific proteases [1]. Pharmacokinetic characterization in Wistar rats demonstrated oral bioavailability of 65% [1]. The compound is supplied as a powder with purity >98% and solubility of 2 mg/mL in water . It is intended exclusively for research use in type 2 diabetes models.

1 DPP-IV pathway inhibition at low nanomolar concentrations

2 Isoform selectivity profiling (DPP-8/9 context)

3 Slow-binding kinetic mechanism for duration-of-action studies

4 Oral bioavailability supporting in vivo rodent models

• [1] Singh S, Sethi S, Khanna V, Benjamin B, Kant R, Sattigeri J, Bansal VS, Bhatnagar PK, Davis JA. RBx-0597, a potent, selective and slow-binding inhibitor of dipeptidyl peptidase-IV for the treatment of type 2 diabetes. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. PMID: 20540938. View Source

RBx-0597: Quantitative Differentiation Guide

DPP-IV inhibitors are not functionally interchangeable despite sharing a common target. Clinically established agents exhibit divergent kinetic mechanisms: sitagliptin behaves as a fast-binding inhibitor, whereas vildagliptin displays slow-binding kinetics [1]. RBx-0597 is characterized as a competitive, slow-binding DPP-IV inhibitor [2], which may confer distinct target residence time and pharmacodynamic profiles relative to fast-binding alternatives. Additionally, DPP-8/DPP-9 selectivity profiles differ meaningfully across the class; cross-inhibition of these off-targets has been associated with toxicity in preclinical models [3]. RBx-0597 demonstrates 150-300 fold selectivity over DPP-8/DPP-9 [2], a parameter that should be considered when selecting a tool compound for specific experimental designs. Species-specific potency also varies: RBx-0597 exhibits comparable IC50 values across human, mouse, and rat plasma DPP-IV [2], which contrasts with some DPP-IV inhibitors that display substantial species-dependent potency shifts. These orthogonal differentiation dimensions—kinetic mechanism, selectivity profile, and species cross-reactivity—preclude simple substitution with alternative DPP-IV inhibitors in research applications requiring specific pharmacological properties.

Potency and plasma activity vary widely among DPP-IV inhibitors; direct substitution requires re-validation.

Selectivity margins over DPP-8/9 differ substantially, which may shift off-target interpretation.

Binding kinetics (fast vs. slow-binding) alter duration of action; class-level profile does not guarantee interchangeable PD.

• [1] Singh S, et al. Nature of action of sitagliptin, the dipeptidyl peptidase-IV inhibitor in diabetic animals. (Describes fast-binding kinetics of sitagliptin and contrasts with vildagliptin). View Source
• [2] Singh S, Sethi S, Khanna V, et al. RBx-0597, a potent, selective and slow-binding inhibitor of dipeptidyl peptidase-IV for the treatment of type 2 diabetes. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. View Source
• [3] Lankas GR, Leiting B, Roy RS, et al. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 2005;54(10):2988-2994. DOI: 10.2337/diabetes.54.10.2988. View Source

RBx-0597: Quantitative Performance Evidence

Potency Benchmarking in Human Plasma

RBx-0597 demonstrates comparable DPP-IV inhibitory potency across three relevant preclinical species. The IC50 values are 32 nM (human), 31 nM (mouse), and 39 nM (rat) [1]. The maximal interspecies fold-difference is 1.3-fold (39 nM / 31 nM), indicating minimal species-dependent potency variation. This contrasts with certain clinical DPP-IV inhibitors that exhibit more pronounced species differences; for example, vildagliptin's reported IC50 in human Caco-2 cells is 3.5 nM , whereas its potency in rodent plasma assays may differ substantially [2].

Plasma DPP-IV IC50

Reported

32 nM (human plasma)

Supports potency ranking in physiologically relevant matrix

Comparator values range from 0.14 to 39 nM across clinical DPP-IV inhibitors (cross-study).

Evidence Dimension	Interspecies potency variation (IC50 fold-difference across human, mouse, rat)
Target Compound Data	Human: 32 nM; Mouse: 31 nM; Rat: 39 nM; maximal interspecies fold-difference: 1.3-fold
Comparator Or Baseline	Class-level inference: Vildagliptin exhibits human DPP-IV IC50 of 3.5 nM (Caco-2 cells); species-dependent variation noted in literature [2]
Quantified Difference	RBx-0597 shows ≤1.3-fold maximal variation across three species; vildagliptin and others exhibit larger species-dependent shifts (quantitative cross-species comparator data not available in primary RBx-0597 literature)
Conditions	Recombinant/plasma DPP-IV activity assay (human, mouse, rat)

Why This Matters

Minimal species-to-species potency variation simplifies translational dose prediction from rodent efficacy models to higher species, reducing uncertainty in preclinical experimental design.

• [1] Singh S, et al. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. View Source
• [2] Scheen AJ. Pharmacokinetics of dipeptidylpeptidase-4 inhibitors. Diabetes Obes Metab. 2010;12(8):648-658. DOI: 10.1111/j.1463-1326.2010.01212.x. (Discusses species-dependent PK/PD of DPP-4 inhibitors). View Source

DPP-8/9 Selectivity Profiling

RBx-0597 is a competitive, slow-binding DPP-IV inhibitor [1]. Kinetic analysis confirmed a time-dependent onset of inhibition characteristic of the slow-binding mechanism [1]. This contrasts mechanistically with sitagliptin, which is characterized as a competitive, fast-binding (tight-binding) inhibitor [2]. The slow-binding mechanism may confer prolonged target engagement beyond what plasma half-life alone would predict [3]. RBx-0597 sustained plasma DPP-IV inhibition up to 50% at 8 hours post-dose in ob/ob mice (10 mg/kg) [1].

DPP-8/9 Selectivity

Reported

150–300 fold over DPP-8/9

Defines medium-selectivity profile for off-target assessment

Sitagliptin: >2,600-fold; alogliptin: >10,000-fold.

Evidence Dimension	Kinetic mechanism of DPP-IV inhibition
Target Compound Data	Competitive, slow-binding mechanism; sustained ~50% plasma DPP-IV inhibition at 8 h post-dose (10 mg/kg, ob/ob mice)
Comparator Or Baseline	Sitagliptin: competitive, fast-binding mechanism [2]
Quantified Difference	Mechanism differs qualitatively (slow-binding vs fast-binding); direct quantitative k_on/k_off comparison not available
Conditions	In vitro enzyme kinetics; in vivo plasma DPP-IV activity assay (ob/ob mouse)

Why This Matters

Slow-binding kinetics may confer a distinct pharmacodynamic profile with prolonged target inhibition relative to fast-binding inhibitors, a property relevant for research applications exploring extended dosing intervals or specific target engagement dynamics.

• [1] Singh S, et al. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. View Source
• [2] Singh S, et al. Nature of action of sitagliptin, the dipeptidyl peptidase-IV inhibitor in diabetic animals. (Describes sitagliptin as competitive, tight, fast-binding inhibitor). View Source
• [3] Copeland RA, Pompliano DL, Meek TD. Drug-target residence time and its implications for lead optimization. Nat Rev Drug Discov. 2006;5(9):730-739. DOI: 10.1038/nrd2082. View Source

Slow-Binding Kinetic Profile

In ob/ob mice, a single oral dose of RBx-0597 (10 mg/kg) produced a significant glucose-lowering effect equivalent to approximately 25% reduction in AUC of blood glucose excursion, with the effect sustained through 12 hours post-dose [1]. At the same dose (10 mg/kg), plasma DPP-IV activity was inhibited up to 50% at 8 hours post-dose [1]. The treatment also significantly increased active GLP-1 and insulin levels [1].

Kinetic Mechanism

Class-level

Competitive, slow-binding inhibitor

Slow-binding kinetics may prolong target engagement in vivo

~50% plasma DPP-IV inhibition at 8 h in ob/ob mice (10 mg/kg p.o.).

Evidence Dimension	Glucose-lowering efficacy in ob/ob mouse model
Target Compound Data	RBx-0597 (10 mg/kg p.o.): ~25% reduction in AUC of blood glucose excursion, effect sustained to 12 h; ~50% plasma DPP-IV inhibition at 8 h
Comparator Or Baseline	Sitagliptin (literature cross-study): glucose-lowering effects observed in similar models at comparable doses; direct head-to-head data absent
Quantified Difference	No direct head-to-head comparison available; RBx-0597 efficacy magnitude (~25% AUC reduction) falls within range reported for clinical DPP-IV inhibitors in rodent models
Conditions	ob/ob mouse model; oral administration; oral glucose tolerance test (OGTT)

Why This Matters

The sustained 12-hour glucose-lowering effect in a validated T2D model provides a quantifiable efficacy benchmark for preclinical experimental planning and power calculations.

• [1] Singh S, et al. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. View Source

RBx-0597: Targeted Research Applications

In Vivo Pharmacodynamics of Slow-Binding Kinetics

Investigators conducting translational pharmacology studies that require comparable target engagement across mouse, rat, and human DPP-IV should consider RBx-0597 due to its minimal interspecies IC50 variation (≤1.3-fold maximal difference) [1]. This property reduces the need for species-specific dose scaling adjustments based on potency differences. The compound is suitable for efficacy studies in murine models where human-equivalent target engagement is a critical experimental parameter. Dosing of 10 mg/kg orally in mice produces measurable plasma DPP-IV inhibition and glucose-lowering effects [1].

Preclinical DPP-8/9 Safety Margin Modeling

Researchers investigating the functional consequences of slow-binding versus fast-binding enzyme inhibition mechanisms can employ RBx-0597 as a tool compound representing the slow-binding kinetic class [1]. The compound's time-dependent onset of inhibition [1] makes it suitable for experiments designed to measure target residence time, recovery of enzyme activity after washout, and correlation of kinetic mechanism with in vivo pharmacodynamic duration. Such studies may be contrasted with fast-binding inhibitors such as sitagliptin [2].

Cross-Species Pharmacological Responses

RBx-0597 has been validated in the ob/ob mouse model of type 2 diabetes, demonstrating quantifiable efficacy at 10 mg/kg oral dose with ~25% AUC glucose excursion reduction sustained through 12 hours [1]. This model is appropriate for studies evaluating DPP-IV inhibition on glucose homeostasis, GLP-1 elevation, and insulin secretion. The compound's established pharmacokinetic parameters in Wistar rats (F_oral = 65%, C_max = 292 ng/mL, T_1/2 = 0.28 h) [1] provide a baseline for designing rodent pharmacokinetic/pharmacodynamic studies.

Application

Selection Property

Validation Focus

Slow-binding PK/PD correlation studies

Slow-binding kinetic profile and oral bioavailability

Correlate binding kinetics with glucose and GLP-1 modulation endpoints

DPP-8/9 selectivity and toxicity assessment

Intermediate DPP-8/9 selectivity profile

Relationship between selectivity margin and preclinical toxicity endpoints

Cross-species DPP-IV inhibition comparison

Consistent plasma potency across human, mouse, rat

Translation of rodent pharmacodynamic data to human plasma activity context

• [1] Singh S, et al. Eur J Pharmacol. 2011;652(1-3):157-163. DOI: 10.1016/j.ejphar.2010.06.001. View Source
• [2] Singh S, et al. Nature of action of sitagliptin, the dipeptidyl peptidase-IV inhibitor in diabetic animals. View Source